2-(3-Chloro-2-methylprop-2-en-1-yl)thiolane-2-carbaldehyde

• Molecular Formula: C9H13ClOS
• Molecular Weight: 204.72 g/mol
• IUPAC Name: 2-[(E)-3-chloro-2-methylprop-2-enyl]thiolane-2-carbaldehyde
• InChI: InChI=1S/C9H13ClOS/c1-8(6-10)5-9(7-11)3-2-4-12-9/h6-7H,2-5H2,1H3/b8-6+
• InChI Key: IJYPIAQUSWTQBX-SOFGYWHQSA-N
• Isomeric SMILES: C/C(=C\Cl)/CC1(CCCS1)C=O
• Canonical SMILES: CC(=CCl)CC1(CCCS1)C=O

Description

2-(3-Chloro-2-methylprop-2-en-1-yl)thiolane-2-carbaldehyde is a sulfur-containing heterocyclic compound featuring a thiolane (tetrahydrothiophene) ring substituted with a carbaldehyde group at position 2 and a 3-chloro-2-methylprop-2-en-1-yl moiety. This structure combines a reactive aldehyde group with a halogenated unsaturated hydrocarbon chain, making it a candidate for applications in organic synthesis, pharmaceuticals, or agrochemicals. The chloro and methyl groups on the propene chain influence steric and electronic properties, while the thiolane ring contributes to conformational rigidity .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-(3-Chloro-2-methylprop-2-en-1-yl)thiolane-2-carbaldehyde typically involves multiple steps. One common method starts with the reaction of 3-chloro-2-methylpropene with thiolane under controlled conditions. The reaction is usually carried out in the presence of a catalyst and under an inert atmosphere to prevent unwanted side reactions. The intermediate product is then subjected to further reactions to introduce the carbaldehyde group, often using oxidizing agents.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The process is optimized for yield and purity, often involving continuous flow reactors and advanced purification techniques such as distillation and chromatography.

Chemical Reactions Analysis

Types of Reactions

2-(3-Chloro-2-methylprop-2-en-1-yl)thiolane-2-carbaldehyde can undergo various chemical reactions, including:

Oxidation: The aldehyde group can be oxidized to form carboxylic acids.

Reduction: The compound can be reduced to form alcohols.

Substitution: The chloro group can be substituted with other nucleophiles.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as sodium borohydride (NaBH4) or lithium aluminum hydride (LiAlH4) are often used.

Substitution: Nucleophiles like sodium methoxide (NaOMe) or potassium cyanide (KCN) can be used for substitution reactions.

Major Products

Oxidation: Carboxylic acids.

Reduction: Alcohols.

Substitution: Various substituted thiolane derivatives depending on the nucleophile used.

Scientific Research Applications

2-(3-Chloro-2-methylprop-2-en-1-yl)thiolane-2-carbaldehyde has several applications in scientific research:

Chemistry: Used as a building block in organic synthesis for the preparation of more complex molecules.

Biology: Investigated for its potential biological activity and interactions with biomolecules.

Medicine: Explored for its potential as a pharmaceutical intermediate.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 2-(3-Chloro-2-methylprop-2-en-1-yl)thiolane-2-carbaldehyde involves its interaction with various molecular targets. The chloro group can participate in nucleophilic substitution reactions, while the aldehyde group can form covalent bonds with nucleophiles. These interactions can affect biological pathways and molecular functions, making the compound of interest for drug development and biochemical studies.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

3-Chloro-2-methylpropene (Methallyl Chloride)

• Structure : 3-Chloro-2-methylpropene (CAS 563-47-3) shares the 3-chloro-2-methylpropene substituent but lacks the thiolane-carbaldehyde framework .
• Reactivity : Methallyl chloride is a versatile alkylating agent due to its allylic chloride group, whereas the target compound’s aldehyde group enables nucleophilic additions (e.g., condensation reactions). The thiolane ring in the target compound may reduce volatility compared to methallyl chloride (bp: ~72°C for methallyl chloride vs. estimated >150°C for the target compound).

Thiophene Derivatives (e.g., a3-(Methylamino)-1-(thiophen-2-yl)propan-1-ol)

• Structure : Thiophene-based compounds (e.g., ) feature an aromatic sulfur ring, contrasting with the saturated thiolane in the target compound.
• Electronic Properties : Thiophene’s aromaticity enables electrophilic substitution reactions, whereas the thiolane ring’s saturated structure favors nucleophilic or radical reactions.
• Biological Activity : Thiophene derivatives often exhibit antimicrobial or CNS activity due to their planar structure and sulfur’s electron-rich nature. The target compound’s aldehyde group may enhance interactions with biological targets via Schiff base formation .

Chlorinated Hydrazides (e.g., N-Benzoyl-N′-[2-(4-chloro-phenoxy)-acetyl]-hydrazides)

• Structure: These compounds () contain a chloro-substituted phenoxy group and hydrazide linkage, differing from the target’s thiolane and aldehyde groups.
• Substituent Effects : The para-chloro substituent in hydrazides enhances antifungal activity by increasing lipophilicity and membrane penetration. In contrast, the meta-chloro group in the target compound’s propene chain may modulate steric hindrance near the thiolane ring .

Comparative Data Table

Property	2-(3-Chloro-2-methylprop-2-en-1-yl)thiolane-2-carbaldehyde	3-Chloro-2-methylpropene	a3-(Methylamino)-1-(thiophen-2-yl)propan-1-ol
Molecular Weight	~220.7 g/mol (estimated)	90.55 g/mol	~213.3 g/mol
Functional Groups	Aldehyde, thiolane, chloroalkene	Chloroalkene	Thiophene, alcohol, methylamino
Reactivity	Aldehyde condensation, allylic substitution	Allylic alkylation	Electrophilic substitution, hydrogen bonding
Boiling Point	>150°C (estimated)	72°C	>200°C (estimated)
Bioactivity Potential	Antimicrobial (speculative)	Industrial intermediate	CNS modulation (speculative)

Research Findings and Trends

• Synthetic Utility : The target compound’s aldehyde group offers a handle for further functionalization, contrasting with methallyl chloride’s role as a terminal reagent.
• Steric Effects : The 2-methyl group in the propene chain may hinder nucleophilic attacks on the thiolane ring, a factor absent in simpler thiophene derivatives .
• Biological Relevance : Chlorinated analogs like those in demonstrate that chloro substituents enhance antifungal activity, suggesting the target compound could be screened for similar applications .